Cas no 19402-64-3 (Ammonium Benzenesulfonate)

• Product Name: Ammonium Benzenesulfonate
• CAS No: 19402-64-3
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• MDL: MFCD00191294
• CID: 51291
• PubChem ID: 88040
• Update Time: 2025-10-30

Ammonium Benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Ammonium benzenesulfonate
• azanium,benzenesulfonate
• Ammonium benzenesulphonate
• benzenesulfonic acid ammonium
• benzenesulfonic acid,ammonium salt
• Benzolsulfonsaeure,Ammonium-Salz
• Benzolsulfonsaeure,Ammonium-Verbindung
• Einecs 243-035-9
• Ammonium benzenesulf
• Benzenesulfonic acid, ammonium salt (1:1)
• Benzenesulfonic acid ammonium salt
• BENZENE SULFONIC ACID AMMONIUM SALT
• BENZENE SULFONIC ACID AMMONIUM SALT 98%
• Benzenesulfonic acid, ammonium salt
• azane; benzenesulfonic acid
• PubChem21767
• benzenesulfonic acid, ammonia salt
• AX8040691
• ST2419096
• 402A643
• 19402-64-3
• AKOS006230758
• CS-W022570
• MFCD00191294
• SY112622
• azane;benzenesulfonic acid
• Ammoniumbenzenesulfonate
• benzenesulfonic acid amine
• Ammonium Benzenesulfonate

• MDL： MFCD00191294
• Inchi： 1S/C6H6O3S.H3N/c7-10(8,9)6-4-2-1-3-5-6;/h1-5H,(H,7,8,9);1H3
• InChI Key： WWLOCCUNZXBJFR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)O.N

Computed Properties

• Exact Mass: 175.03000
• Monoisotopic Mass: 158.003765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.8

Experimental Properties

• Density: 1.409
• Melting Point: 283-288°C
• Boiling Point: 389.3°C at 760 mmHg
• Flash Point: °C
• PSA: 65.99000
• LogP: 2.33800

Ammonium Benzenesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on Ammonium Benzenesulfonate

Ammonium Benzenesulfonate (CAS No. 19402-64-3): An Overview and Applications in Modern Chemistry

Ammonium Benzenesulfonate (CAS No. 19402-64-3) is a versatile compound with a wide range of applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound, also known as benzenesulfonic acid ammonium salt, is a white crystalline solid that is highly soluble in water. Its chemical formula is C₆H₇NO₃S, and it has a molecular weight of 181.18 g/mol.

The structure of ammonium benzenesulfonate consists of a benzene ring substituted with a sulfonic acid group (-SO₃H) and an ammonium ion (NH₄⁺). This unique structure provides the compound with several desirable properties, such as high solubility in water and strong acidic characteristics. These properties make it an excellent candidate for various chemical reactions and applications.

In the pharmaceutical industry, ammonium benzenesulfonate is used as an intermediate in the synthesis of drugs and other pharmaceutical products. It serves as a key component in the preparation of certain APIs (Active Pharmaceutical Ingredients) due to its ability to enhance the solubility and stability of drug molecules. Recent studies have shown that ammonium benzenesulfonate can be used to improve the bioavailability of poorly soluble drugs, making it a valuable tool in drug formulation and delivery systems.

In materials science, ammonium benzenesulfonate is utilized in the synthesis of functional polymers and coatings. Its sulfonic acid group can be incorporated into polymer chains to create materials with enhanced hydrophilicity and ion-exchange capabilities. These materials find applications in water purification, battery electrolytes, and catalytic systems. For instance, a recent study published in the Journal of Materials Chemistry A demonstrated that ammonium benzenesulfonate-based polymers exhibit excellent performance in proton exchange membranes for fuel cells.

In the field of environmental chemistry, ammonium benzenesulfonate has been studied for its potential use in wastewater treatment processes. Its high solubility and strong acidic properties make it effective in removing contaminants from industrial effluents. Research has shown that ammonium benzenesulfonate can be used to precipitate heavy metals from aqueous solutions, thereby reducing their environmental impact. Additionally, it can be employed as a flocculant to improve the efficiency of sedimentation processes.

The synthesis of ammonium benzenesulfonate involves several well-established methods. One common approach is the reaction of benzenesulfonyl chloride with ammonia or ammonium hydroxide. This reaction yields high purity ammonium benzenesulfonate with minimal by-products. Another method involves the direct sulfonation of benzene using sulfuric acid followed by neutralization with ammonia or ammonium hydroxide. Both methods are widely used in industrial settings due to their simplicity and cost-effectiveness.

The safety profile of ammonium benzenesulfonate is generally favorable when handled properly. It is not classified as a hazardous substance under most regulatory frameworks, but standard precautions should be taken to avoid inhalation, ingestion, or skin contact. Proper storage conditions include keeping the compound in a cool, dry place away from incompatible materials.

In conclusion, ammonium benzenesulfonate (CAS No. 19402-64-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an indispensable component in pharmaceuticals, materials science, and environmental applications. Ongoing research continues to uncover new uses and improvements for this versatile compound, ensuring its relevance and importance in modern chemistry.